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Compound of Interest

Compound Name:
1-Pyrazin-2-ylcyclopropanamine

dihydrochloride

Cat. No.: B13901882

Get Quote

In the landscape of modern medicinal chemistry, the pyrazine ring is a privileged scaffold,

forming the core of numerous approved and experimental drugs.[1] Its unique electronic

properties, ability to act as a hydrogen bond acceptor, and metabolic stability make it a

cornerstone in drug design.[2][3] When combined with a cyclopropylamine moiety—a small,

rigid, and functionally versatile group—the resulting scaffold, 1-(Pyrazin-2-yl)cyclopropan-1-

amine, emerges as a highly valuable building block for generating novel chemical entities. The

rigidity of the cyclopropyl group can confer favorable conformational constraint, potentially

enhancing binding affinity to biological targets, while the primary amine serves as a crucial

vector for further chemical elaboration.

This technical guide provides a comprehensive analysis of the chemical structure of 1-(Pyrazin-

2-yl)cyclopropan-1-amine (hydrochloride salt CAS No: 1255099-26-3).[4] We will delve into its

synthesis rationale, detailed structural elucidation through predictive spectroscopic analysis,

and its potential applications in drug discovery, particularly in the development of kinase

inhibitors.[2] This document is intended for researchers, medicinal chemists, and drug

development professionals seeking a deeper understanding of this important chemical entity.
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Part 1: Molecular Structure and Physicochemical
Properties
The fundamental identity of a compound is defined by its structure and physical characteristics.

1-(Pyrazin-2-yl)cyclopropan-1-amine is an aromatic heterocyclic compound featuring a primary

amine attached to a cyclopropane ring, which is in turn bonded to a pyrazine ring at the 2-

position.

Property Value Source(s)

IUPAC Name
1-(Pyrazin-2-yl)cyclopropan-1-

amine
N/A

Synonym(s)
1-(2-

Pyrazinyl)cyclopropanamine

CAS Number
1255099-26-3 (for

hydrochloride salt)
[4][5]

Molecular Formula
C₇H₉N₃ (Free Base);

C₇H₁₀ClN₃ (HCl Salt)
[4]

Molecular Weight
135.17 g/mol (Free Base);

171.63 g/mol (HCl Salt)
[4]

Physical Form
Yellow to Brown Solid (HCl

Salt)

InChI Key
WEQAMYSTBVCBCF-

UHFFFAOYSA-N (HCl Salt)

Part 2: A Proposed Synthetic Route and Mechanistic
Considerations
While specific synthetic preparations for 1-(Pyrazin-2-yl)cyclopropan-1-amine are not

extensively detailed in peer-reviewed literature, a plausible and efficient route can be designed

based on established organometallic and rearrangement chemistries. The following proposed

synthesis provides a logical pathway for laboratory-scale preparation.
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Retrosynthetic Analysis
A logical retrosynthetic approach identifies 2-cyanopyrazine and a cyclopropyl organometallic

reagent as key starting materials. The primary amine can be installed via the reduction of a

nitrile, which itself is formed from a nucleophilic attack on the pyrazine ring.

1-(Pyrazin-2-yl)cyclopropan-1-amine

1-(Pyrazin-2-yl)cyclopropane-1-carbonitrile

Reduction (e.g., LiAlH4)

2-Chloropyrazine

Nucleophilic Aromatic Substitution

Cyclopropanecarbonitrile

Base (e.g., LDA)

Click to download full resolution via product page

Caption: Retrosynthetic analysis of the target molecule.

Proposed Forward Synthesis Workflow
The proposed forward synthesis involves a nucleophilic aromatic substitution followed by

reduction.

Step 1: Synthesis of 1-(Pyrazin-2-yl)cyclopropane-1-carbonitrile. Cyclopropanecarbonitrile is

deprotonated using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) to

form a carbanion. This nucleophile then attacks 2-chloropyrazine, displacing the chloride in

an SNAr reaction. The choice of LDA is critical as it is sterically hindered, minimizing side

reactions, and sufficiently basic to deprotonate the alpha-carbon of the nitrile.

Step 2: Reduction to 1-(Pyrazin-2-yl)cyclopropan-1-amine. The resulting nitrile is then

reduced to the primary amine. A powerful reducing agent like Lithium Aluminum Hydride

(LiAlH₄) in an anhydrous ether solvent is the standard choice for this transformation, as it
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efficiently reduces nitriles to primary amines. Careful quenching of the reaction is necessary

to neutralize the reactive aluminum species and protonate the amine.

Step 1: Nitrile Formation Step 2: Amine Reduction

Cyclopropanecarbonitrile
+ 2-Chloropyrazine

1. LDA, THF, -78°C
2. Warm to RT

1-(Pyrazin-2-yl)cyclopropane-
1-carbonitrile

1. LiAlH4, THF, 0°C to RT
2. H2O/NaOH quench

1-(Pyrazin-2-yl)cyclopropan-
1-amine

Click to download full resolution via product page

Caption: Proposed two-step synthesis workflow.

Detailed Experimental Protocol (Proposed)
Disclaimer: This is a proposed protocol and should be adapted and optimized under

appropriate laboratory safety procedures.

Step 1: 1-(Pyrazin-2-yl)cyclopropane-1-carbonitrile

To a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add

anhydrous tetrahydrofuran (THF) and cool to -78 °C in a dry ice/acetone bath.

Slowly add n-butyllithium followed by diisopropylamine to form LDA in situ.

Add cyclopropanecarbonitrile dropwise to the LDA solution and stir for 1 hour at -78 °C.

Add a solution of 2-chloropyrazine in anhydrous THF dropwise.

Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

Extract the aqueous layer with ethyl acetate. The combined organic layers are washed with

brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under

reduced pressure.
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Purify the crude product via column chromatography on silica gel to yield the desired nitrile.

Step 2: 1-(Pyrazin-2-yl)cyclopropan-1-amine

Suspend Lithium Aluminum Hydride (LiAlH₄) in anhydrous THF in a flame-dried flask under a

nitrogen atmosphere and cool to 0 °C.

Add a solution of 1-(Pyrazin-2-yl)cyclopropane-1-carbonitrile in anhydrous THF dropwise.

After the addition is complete, remove the ice bath and stir the reaction at room temperature

for 4-6 hours. Monitor by TLC.[6]

Cool the reaction back to 0 °C and carefully quench by the sequential dropwise addition of

water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with

THF or ethyl acetate.

Combine the filtrate and washes, dry over Na₂SO₄, filter, and concentrate under reduced

pressure to yield the crude amine.

The free base can be converted to the hydrochloride salt by dissolving it in diethyl ether and

adding a solution of HCl in ether. The resulting precipitate can be collected by filtration.

Part 3: Spectroscopic Signature and Structural
Elucidation
Confirming the structure of 1-(Pyrazin-2-yl)cyclopropan-1-amine requires a multi-faceted

spectroscopic approach. The following data are predicted based on the known structure and

general principles of NMR, IR, and mass spectrometry.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to be highly informative. The pyrazine ring will show

three distinct aromatic protons, while the cyclopropane ring protons will be diastereotopic,

appearing as complex multiplets.
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Predicted Shift
(δ) ppm

Multiplicity Integration Assignment Rationale

~8.60 s 1H Pyrazine H-3

Adjacent to two

N atoms, most

deshielded.

~8.55 d 1H Pyrazine H-5 Coupled to H-6.

~8.45 d 1H Pyrazine H-6 Coupled to H-5.

~2.0 (broad s) s 2H -NH₂

Exchangeable

protons, typically

a broad singlet.

~1.40 - 1.50 m 2H
Cyclopropyl -

CH₂-

Diastereotopic

protons cis to the

pyrazine ring.

~1.15 - 1.25 m 2H
Cyclopropyl -

CH₂-

Diastereotopic

protons trans to

the pyrazine ring.

¹³C NMR Spectroscopy (Predicted)
The carbon NMR will confirm the presence of 7 unique carbon atoms in the structure.
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Predicted Shift (δ) ppm Assignment Rationale

~155.0 Pyrazine C-2
Quaternary carbon attached to

N and the cyclopropyl group.

~144.5 Pyrazine C-3
Aromatic CH adjacent to two N

atoms.

~143.0 Pyrazine C-5 Aromatic CH.

~142.5 Pyrazine C-6 Aromatic CH.

~35.0 Cyclopropyl C-1
Quaternary carbon attached to

the amine and pyrazine ring.

~15.0 Cyclopropyl C-2/C-3
Equivalent -CH₂- carbons of

the cyclopropane ring.

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum will show characteristic absorptions for the primary amine and the aromatic

system.

Wavenumber
(cm⁻¹)

Vibration Type Functional Group Reference

3400-3250 (two

bands)
N-H stretch Primary Amine (-NH₂) [7]

3100-3000 C-H stretch
Aromatic (Pyrazine) &

Cyclopropyl
[8]

~1650-1580 N-H bend (scissoring) Primary Amine (-NH₂) [7]

~1580, ~1480 C=C, C=N stretch
Aromatic Ring

(Pyrazine)
[9]

1335-1250 C-N stretch Aromatic Amine [7]

910-665 (broad) N-H wag Primary Amine (-NH₂) [7]
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Mass Spectrometry (Predicted)
Electrospray ionization (ESI) would likely show a strong protonated molecular ion [M+H]⁺. The

fragmentation pattern would be key to confirming the connectivity.

m/z Value Ion Fragmentation Pathway

136.08 [M+H]⁺
Protonated molecular ion of

the free base (C₇H₉N₃).

119.08 [M+H - NH₃]⁺
Loss of ammonia from the

parent ion.

108.06 [C₅H₄N₂ + H]⁺

Cleavage of the cyclopropyl

group, leaving a protonated

pyrazinyl fragment.

81.04 [C₄H₄N₂ + H]⁺
Protonated pyrazine fragment

after further fragmentation.[10]

Part 4: Applications in Drug Discovery
The 1-(Pyrazin-2-yl)cyclopropan-1-amine scaffold is a prime candidate for library synthesis in

drug discovery programs. Its utility stems from the combination of the pharmacologically active

pyrazine core and the synthetically versatile primary amine.

Kinase Inhibition: Pyrazine derivatives are well-represented among small molecule kinase

inhibitors.[2] The nitrogen atoms of the pyrazine can form critical hydrogen bonds within the

ATP-binding pocket of many kinases. The amine of the title compound can be readily

acylated or reductively aminated to introduce a wide range of side chains to probe for

additional interactions and optimize potency and selectivity.

Structure-Activity Relationship (SAR) Studies: The molecule serves as an excellent starting

point for SAR exploration. Modifications can be systematically made to explore the chemical

space around the core structure.
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Modification Vectors

Example Derivatives

1-(Pyrazin-2-yl)cyclopropan-1-amine
(Core Scaffold)

Vector 1: Amine Derivatization Vector 2: Pyrazine Substitution

Amide/Sulfonamide Library

Acylation / Sulfonylation

Substituted Amine Library

Reductive Amination

Halogenated Analogs
(e.g., Cl, Br on Pyrazine)

Electrophilic Halogenation

Alkylated Analogs
(e.g., Me, Et on Pyrazine)

Cross-Coupling Reactions

Click to download full resolution via product page

Caption: SAR exploration vectors from the core scaffold.

Conclusion
1-(Pyrazin-2-yl)cyclopropan-1-amine is a structurally robust and synthetically accessible

chemical building block with significant potential in medicinal chemistry. Its architecture,

combining the pharmacophoric pyrazine ring with a rigid cyclopropylamine linker, provides an

ideal platform for the development of novel therapeutics. The predictive spectroscopic data

outlined in this guide serves as a reliable benchmark for the characterization and quality control

of this compound, ensuring its effective application in research and drug development

pipelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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